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Compound of Interest

Compound Name: (S,R,S)-AHPC-PEG5-Boc

Cat. No.: B8137048

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of (S,R,S)-AHPC-PEG5-Boc, a
key intermediate in the development of Proteolysis Targeting Chimeras (PROTACS). This
intermediate incorporates the von Hippel-Lindau (VHL) E3 ligase ligand, (S,R,S)-AHPC,
connected to a five-unit polyethylene glycol (PEG) linker with a terminal Boc-protected amine.
This molecule serves as a versatile building block for the subsequent attachment of a target
protein ligand to generate a complete PROTAC degrader.

Introduction

PROTACSs are heterobifunctional molecules that harness the cell's ubiquitin-proteasome
system to selectively degrade target proteins. They consist of a ligand for an E3 ubiquitin
ligase, a ligand for the protein of interest, and a linker connecting the two. The (S,R,S)-AHPC
moiety is a high-affinity ligand for the VHL E3 ligase, one of the most utilized E3 ligases in
PROTAC design.[1][2][3] The PEGS5 linker enhances solubility and provides the necessary
length and flexibility for the formation of a productive ternary complex between the VHL E3
ligase, the PROTAC, and the target protein. The terminal Boc-protected amine allows for the
straightforward deprotection and subsequent coupling to a warhead targeting the protein of
interest.

Synthesis Overview
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The synthesis of (S,R,S)-AHPC-PEG5-Boc is achieved through the amide coupling of (S,R,S)-
AHPC hydrochloride with a commercially available Boc-protected PEGS linker bearing a
terminal carboxylic acid. This reaction is typically facilitated by standard peptide coupling
reagents.

Quantitative Data Summary

Molecular Weight (

Reagent/Product Molar Equivalents Amount
g/mol )

(S,R,S)-AHPC

_ 498.07 1.0 100 mg

hydrochloride

Boc-NH-PEG5-COOH  409.47 11 90.5 mg

HATU 380.23 1.2 91.6 mg

DIPEA 129.24 3.0 78 pL

Anhydrous DMF - - 2 mL

Product: (S,R,S)- Theoretical Yield: 171
852.08 -

AHPC-PEG5-Boc mg

Experimental Protocol

Materials:
e (S,R,S)-AHPC hydrochloride
e Boc-NH-PEG5-COOH

o HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
hexafluorophosphate)

o DIPEA (N,N-Diisopropylethylamine)
e Anhydrous DMF (N,N-Dimethylformamide)

e DCM (Dichloromethane)
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Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Solvents for chromatography (e.g., Ethyl Acetate, Hexanes, Methanol)

Reverse-phase HPLC purification system

Procedure:

Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), add (S,R,S)-AHPC hydrochloride (100 mg, 1.0 eq).

Reagent Addition: Add Boc-NH-PEG5-COOH (90.5 mg, 1.1 eq) to the flask.
Dissolution: Dissolve the mixture in anhydrous DMF (2 mL).

Coupling Agent and Base: To the stirred solution, add HATU (91.6 mg, 1.2 eq) followed by
the dropwise addition of DIPEA (78 pL, 3.0 eq).

Reaction: Stir the reaction mixture at room temperature for 4-12 hours. Monitor the progress
of the reaction by LC-MS.

Work-up:
o Once the reaction is complete, dilute the mixture with ethyl acetate.

o Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution
and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purification: Purify the crude product by flash column chromatography or preparative
reverse-phase HPLC to obtain the pure (S,R,S)-AHPC-PEG5-Boc.
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¢ Characterization: Confirm the identity and purity of the final product using NMR spectroscopy
and high-resolution mass spectrometry (HRMS).
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Caption: Mechanism of action of a VHL-based PROTAC.

Experimental Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b8137048?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8137048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Start Materials:
(S,R,S)-AHPC-HCI
Boc-NH-PEG5-COOH

Amide Coupling
Reagents: HATU, DIPEA
Solvent: Anhydrous DMF

Conditions: Room Temp, 4-12h

Aqueous Work-up

(EtOAc, NaHCO3, Brine)

Purification
(Flash Chromatography or Prep-HPLC)

Characterization
(NMR, HRMS)

Final Product:
(S,R,S)-AHPC-PEG5-Boc

Click to download full resolution via product page

Caption: Workflow for the synthesis of (S,R,S)-AHPC-PEG5-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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